Cas no 1805382-28-8 (4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805382-28-8
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4870891
• Update Time: 2025-05-21

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-4-5(10)1-6(8(11)12)13-7(4)3-14/h1,8,14H,2-3H2
• InChI Key： JAHZUXXVGFFNLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(CO)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805382-28-8)

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol (CAS No. 1805382-28-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection formulations. Its molecular structure, featuring a pyridine-2-methanol backbone, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 1805382-28-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in heterocyclic chemistry and precision agriculture. Researchers are particularly interested in its role as a building block for bioactive molecules, especially those targeting enzyme inhibition or microbial resistance. Recent studies highlight its utility in designing next-generation fungicides, aligning with the global demand for sustainable crop solutions.

In the context of green chemistry, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol is being explored for its potential to reduce environmental impact. Its difluoromethyl group, known for enhancing metabolic stability, is a hotspot in medicinal chemistry discussions. This aligns with trending searches like "fluorinated compounds in drug design" and "eco-friendly agrochemicals," underscoring its cross-disciplinary appeal.

From a synthetic perspective, the compound's chloromethyl moiety enables facile derivatization, a feature often queried in forums on structure-activity relationships (SAR). Its stability under various pH conditions makes it suitable for high-throughput screening workflows, a topic frequently debated in pharmaceutical R&D circles. Analytical methods for quantifying CAS No. 1805382-28-8, such as HPLC-MS, are also widely documented.

Market trends indicate rising interest in pyridine-based intermediates, with 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-methanol serving as a case study for cost-effective scaling. Patent filings related to its derivatives have surged, particularly in regions prioritizing intellectual property in specialty chemicals. This correlates with search queries like "patented pyridine synthesis" and "scaling heterocyclic production."

In summary, CAS No. 1805382-28-8 represents a convergence of innovation in organic synthesis and applied sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with its structural adaptability, positions it as a compound of enduring scientific and commercial value.